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Compound of Interest

Compound Name: 4-Mercaptobenzoic acid

Cat. No.: B013650

An in-depth examination of the molecular characteristics, synthesis, and applications of 4-
Mercaptobenzoic acid (4-MBA), a pivotal molecule in nanotechnology, surface chemistry, and
drug development.

Core Molecular Information

4-Mercaptobenzoic acid, also known as p-mercaptobenzoic acid, is an organosulfur
compound of significant interest in various scientific fields. Its bifunctional nature, featuring both
a thiol and a carboxylic acid group, allows it to act as a versatile linker molecule.

Property Value Source
Molecular Formula C7He02S [L1[21[3]14]15]
Molecular Weight 154.19 g/mol [21[3]1[4]

p-Mercaptobenzoic acid, 4-
Alternate Names Carboxybenzenethiol, 4- [1][5]

Sulfanylbenzoic acid

CAS Number 1074-36-8 2]

Physicochemical Properties

The distinct chemical groups of 4-MBA govern its physical and chemical behavior, making it
suitable for a range of applications.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b013650?utm_src=pdf-interest
https://www.benchchem.com/product/b013650?utm_src=pdf-body
https://www.benchchem.com/product/b013650?utm_src=pdf-body
https://www.benchchem.com/product/b013650?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074368&Mask=200
https://www.chemscene.com/product/1074-36-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mercaptobenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2488121.htm
https://www.chembk.com/en/chem/p-Mercaptobenzoic%20Acid%204-Mercaptobenzoic%20Acid
https://www.chemscene.com/product/1074-36-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mercaptobenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2488121.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074368&Mask=200
https://www.chembk.com/en/chem/p-Mercaptobenzoic%20Acid%204-Mercaptobenzoic%20Acid
https://www.chemscene.com/product/1074-36-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Melting Point 215-224 °C

Boiling Point 314.3 £ 25.0 °C (Predicted)
Density 1.345 + 0.06 g/cm? (Predicted)

Applications in Research and Development

The unique properties of 4-MBA make it a valuable tool in several areas of research,
particularly in the development of novel therapeutic and diagnostic agents.

Nanoparticle Functionalization

The thiol group of 4-MBA exhibits a high affinity for noble metal surfaces, such as gold and
silver. This property is extensively utilized for the functionalization of nanopatrticles. The
carboxylic acid group then provides a convenient anchor point for the conjugation of
biomolecules, including proteins, peptides, and small molecule drugs.

Self-Assembled Monolayers (SAMs)

4-MBA is a common building block for the formation of self-assembled monolayers on various
substrates. These highly ordered molecular layers can be used to modify the surface properties
of materials, for instance, to control wettability, adhesion, or biocompatibility. In the context of
drug delivery, SAMs of 4-MBA derivatives can be used to create responsive surfaces that
release a therapeutic agent in response to a specific stimulus.

Experimental Workflow: Functionalization of Gold
Nanoparticles

The following diagram outlines a typical workflow for the functionalization of gold nanoparticles
(AuNPs) with 4-Mercaptobenzoic acid, a foundational step for subsequent bioconjugation in
drug delivery systems.
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Workflow for gold nanopatrticle functionalization using 4-MBA.

Logical Relationship: Role in Targeted Drug Delivery

The diagram below illustrates the logical relationship of 4-Mercaptobenzoic acid as a linker in
a targeted drug delivery system.
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Role of 4-MBA as a linker in targeted drug delivery.

Experimental Protocols

A detailed experimental protocol for the functionalization of gold nanoparticles with 4-MBA is
outlined below. This protocol is a representative example and may require optimization based
on specific nanoparticle characteristics and downstream applications.

Objective: To functionalize pre-synthesized gold nanoparticles with 4-Mercaptobenzoic acid.
Materials:

¢ Gold nanopatrticle solution (e.g., 10-20 nm diameter)
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4-Mercaptobenzoic acid (4-MBA)

Ethanol

Deionized water

pH meter

Centrifuge
Procedure:
o Preparation of 4-MBA Solution:
o Prepare a 1 mM solution of 4-MBA in ethanol. Ensure complete dissolution.
e Functionalization:

o To 10 mL of the gold nanoparticle solution, add the 1 mM 4-MBA solution dropwise while
stirring. The final concentration of 4-MBA should be optimized, but a starting point is a
1000-fold molar excess relative to the gold nanoparticles.

o Allow the reaction to proceed for at least 12 hours at room temperature with continuous
stirring to ensure the formation of a stable self-assembled monolayer.

e Purification:

o

Centrifuge the solution to pellet the functionalized nanopatrticles. The centrifugation speed
and time will depend on the size of the nanopatrticles.

o

Remove the supernatant, which contains unbound 4-MBA.

[¢]

Resuspend the nanoparticle pellet in deionized water.

[e]

Repeat the centrifugation and resuspension steps at least three times to ensure complete
removal of excess 4-MBA.

e Characterization:
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o The successful functionalization can be confirmed by techniques such as UV-Vis
spectroscopy (observing a shift in the surface plasmon resonance peak), Fourier-
transform infrared spectroscopy (FTIR) (identifying the characteristic peaks of 4-MBA),
and dynamic light scattering (DLS) (measuring the change in hydrodynamic diameter).

This technical guide provides a foundational understanding of 4-Mercaptobenzoic acid for
researchers and professionals in drug development and related fields. Its versatile chemical
nature and established role in nanotechnology underscore its continued importance in the
advancement of biomedical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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